Cas no 5466-23-9 (4,4'-Dihydroxybenzalazine)
4,4'-Dihydroxybenzalazine Chemical and Physical Properties
Names and Identifiers
-
- 4-[[2-[(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]hydrazinyl]methylidene]cyclohexa-2,5-dien-1-one
- 4-Hydroxybenzaldehyde [(1E)-(4-hydroxyphenyl)-methylene]hydrazone
- NSC 25770
- p-Hydroxybenzaldazine
- 4,4'-Dihydroxybenzalazine
- 4-[(E)-[(E)-(4-hydroxyphenyl)methylidenehydrazinylidene]methyl]phenol
- 4-[(E)-[(E)-(4-hydroxyphenyl)methylenehydrazono]methyl]phenol
- HMS1607M17
- CS-0331808
- N,N'-Bis(4-Hydroxybenzylidene)hydrazine
- 4-[(1E,3E)-2,3-Diaza-4-(4-hydroxyphenyl)buta-1,3-dienyl]phenol
- AKOS000508155
- CHEMBL3211893
- MFCD00075817
- 5466-23-9
- LS-04491
- 4-hydroxybenzaldehyde [(E)-(4-hydroxyphenyl)methylidene]hydrazone
- 4,4'-(Hydrazine-1,2-diylidenebis(methanylylidene))diphenol
- 41097-49-8
- MLS000716238
- 4-hydroxybenzaldehyde [(1E)-(4-hydroxyphenyl)methylene]hydrazone
- SMR000277755
- 4-[(E)-[(2E)-2-[(4-hydroxyphenyl)methylidene]hydrazin-1-ylidene]methyl]phenol
- ALBB-014266
-
- Inchi: 1S/C14H12N2O2/c17-13-5-1-11(2-6-13)9-15-16-10-12-3-7-14(18)8-4-12/h1-10,17-18H/b15-9+,16-10+
- InChI Key: UKWBKIBZVTUBQP-KAVGSWPWSA-N
- SMILES: OC1C=CC(/C=N/N=C/C2C=CC(=CC=2)O)=CC=1
Computed Properties
- Exact Mass: 240.08996
- Monoisotopic Mass: 240.089878
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 460
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.2
- XLogP3: 2.6
Experimental Properties
- Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 285-286 ºC
- Boiling Point: 355.2°C at 760 mmHg
- Flash Point: 135.2°C
- Refractive Index: 1.787
- Solubility: Very slightly soluble (0.36 g/l) (25 º C),
- PSA: 58.2
4,4'-Dihydroxybenzalazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 063975-500mg |
4-Hydroxybenzaldehyde [(1E)-(4-hydroxyphenyl)-methylene]hydrazone |
5466-23-9 | 500mg |
1542CNY | 2021-05-07 | ||
| TRC | D267900-250mg |
4,4'-Dihydroxybenzalazine |
5466-23-9 | 250mg |
$ 75.00 | 2022-06-05 | ||
| TRC | D267900-500mg |
4,4'-Dihydroxybenzalazine |
5466-23-9 | 500mg |
$ 125.00 | 2022-06-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 063975-500mg |
4-Hydroxybenzaldehyde [(1E)-(4-hydroxyphenyl)-methylene]hydrazone |
5466-23-9 | 500mg |
1542.0CNY | 2021-07-13 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1402478-1g |
4,4'-(Hydrazine-1,2-diylidenebis(methanylylidene))diphenol |
5466-23-9 | 95+% | 1g |
¥1600.00 | 2024-05-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1402478-5g |
4,4'-(Hydrazine-1,2-diylidenebis(methanylylidene))diphenol |
5466-23-9 | 95+% | 5g |
¥5853.00 | 2024-05-09 | |
| Crysdot LLC | CD12062451-5g |
4,4'-(Hydrazine-1,2-diylidenebis(methanylylidene))diphenol |
5466-23-9 | 95+% | 5g |
$297 | 2024-07-24 | |
| A2B Chem LLC | AG17622-500mg |
4-Hydroxybenzaldehyde [(1e)-(4-hydroxyphenyl)methylene]hydrazone |
5466-23-9 | >95% | 500mg |
$370.00 | 2023-12-30 | |
| A2B Chem LLC | AG17622-1g |
4-Hydroxybenzaldehyde [(1e)-(4-hydroxyphenyl)methylene]hydrazone |
5466-23-9 | 95% | 1g |
$142.00 | 2024-04-19 | |
| A2B Chem LLC | AG17622-5g |
4-Hydroxybenzaldehyde [(1e)-(4-hydroxyphenyl)methylene]hydrazone |
5466-23-9 | 95% | 5g |
$423.00 | 2024-04-19 |
4,4'-Dihydroxybenzalazine Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4,4'-Dihydroxybenzalazine
Comprehensive Overview of 4,4'-Dihydroxybenzalazine (CAS No. 5466-23-9): Properties, Applications, and Research Insights
4,4'-Dihydroxybenzalazine (CAS No. 5466-23-9) is a specialized organic compound belonging to the class of benzalazine derivatives. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications in fields such as material science, pharmaceutical research, and industrial chemistry. Its molecular formula, C14H12N2O2, highlights the presence of hydroxyl groups, which contribute to its reactivity and functional utility.
The growing interest in sustainable materials and green chemistry has positioned 4,4'-Dihydroxybenzalazine as a subject of extensive research. Scientists are exploring its potential as a cross-linking agent in polymer synthesis, where its ability to form stable networks enhances the durability of biodegradable plastics. This aligns with the global push toward reducing environmental impact and replacing petroleum-based products with eco-friendly alternatives.
In the pharmaceutical sector, 4,4'-Dihydroxybenzalazine is studied for its biological activity, particularly in modulating oxidative stress pathways. Researchers are investigating its role as a chelating agent for metal ions, which could have implications in designing novel therapeutics for conditions linked to metabolic disorders. These studies often intersect with popular health trends, such as antioxidant supplementation and anti-aging research.
From a synthetic chemistry perspective, the compound's azo linkage (–N=N–) and phenolic groups make it a valuable intermediate for producing dyes and photoactive materials. Its stability under UV light has sparked interest in applications like solar cell coatings and optical sensors, addressing the demand for renewable energy solutions. This ties into broader discussions about clean energy technologies and smart materials.
Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 4,4'-Dihydroxybenzalazine. Recent advancements in computational chemistry have also enabled researchers to predict its behavior in complex systems, leveraging tools like molecular docking and density functional theory (DFT). These methods align with the increasing integration of AI-driven drug discovery and materials informatics in modern research.
Safety and handling of 4,4'-Dihydroxybenzalazine adhere to standard laboratory protocols, emphasizing proper ventilation and personal protective equipment (PPE). While it is not classified as hazardous under typical conditions, its handling requires awareness of chemical compatibility and storage conditions to ensure stability. This reflects the broader emphasis on lab safety culture and risk mitigation in scientific workflows.
The commercial availability of 4,4'-Dihydroxybenzalazine (CAS No. 5466-23-9) is supported by several chemical suppliers, catering to both academic and industrial buyers. Pricing trends often correlate with purity grades (e.g., ≥95% or ≥98%), which are critical for applications demanding high precision. This market dynamic resonates with discussions about supply chain resilience and quality control in specialty chemicals.
Future research directions for 4,4'-Dihydroxybenzalazine may explore its integration into nanotechnology, such as designing nanocarriers for targeted drug delivery or nanocomposites for advanced coatings. Such innovations could bridge gaps in personalized medicine and high-performance materials, topics frequently searched in scientific databases and patent filings.
In summary, 4,4'-Dihydroxybenzalazine exemplifies the intersection of fundamental chemistry and applied science. Its multifaceted roles—from polymer additives to biomedical research tools—underscore its relevance in addressing contemporary challenges. As industries prioritize sustainability and innovation, this compound is poised to remain a focal point in interdisciplinary studies.
5466-23-9 (4,4'-Dihydroxybenzalazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)